Cas no 329207-48-9 (7-methyl-2-oxo-1,2-dihydropyrazolo1,5-apyrimidine-6-carboxylic Acid)

• Product Name: 7-methyl-2-oxo-1,2-dihydropyrazolo1,5-apyrimidine-6-carboxylic Acid
• CAS No: 329207-48-9
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• MDL: MFCD01451248
• CID: 917394
• PubChem ID: 3319791
• Update Time: 2025-10-30

7-methyl-2-oxo-1,2-dihydropyrazolo1,5-apyrimidine-6-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• 7-methyl-2-oxo-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• 7-METHYL-2-OXO-1,2-DIHYDROPYRAZOLO[1,5-A]PYRIMIDINE-6-CARBOXYLIC ACID
• 7-methyl-2-oxo-8-hydro-3-pyrazolino[2,3-a]pyrimidine-6-carboxylic acid
• AC1MOG5N
• AG-F-10484
• CTK4G9577
• MolPort-001-608-192
• ST001086
• STL425054
• MFCD01451248
• 2-Hydroxy-7-methylpyrazolo[1,5-a]pyrimidine-6-carboxylicacid
• 329207-48-9
• BBL034812
• 7-methyl-2-oxo-1H,2H-pyrazolo[1,5-a]pyrimidine-6-carboxylic acid
• AKOS003355667
• CS-0327822
• DTXSID80391423
• VS-12684
• CHEMBRDG-BB 9071778
• 7-methyl-2-oxo-1,2-dihydropyrazolo1,5-apyrimidine-6-carboxylic Acid

• MDL： MFCD01451248
• Inchi： 1S/C8H7N3O3/c1-4-5(8(13)14)3-9-6-2-7(12)10-11(4)6/h2-3H,1H3,(H,10,12)(H,13,14)
• InChI Key： JCGSRFSMSJIMCI-UHFFFAOYSA-N
• SMILES： O=C1C=C2N=CC(C(=O)O)=C(C)N2N1

Computed Properties

• Exact Mass: 193.04900
• Monoisotopic Mass: 193.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 82Ų

Experimental Properties

• Density: 1.67
• Refractive Index: 1.743
• PSA: 87.46000
• LogP: 0.02920

7-methyl-2-oxo-1,2-dihydropyrazolo1,5-apyrimidine-6-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 7-methyl-2-oxo-1,2-dihydropyrazolo1,5-apyrimidine-6-carboxylic Acid

Introduction to 7-methyl-2-oxo-1,2-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic Acid (CAS No. 329207-48-9)

7-methyl-2-oxo-1,2-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic Acid, with the CAS number 329207-48-9, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyrimidines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 7-methyl-2-oxo-1,2-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic Acid is characterized by a pyrazolopyrimidine core with a methyl group at the 7-position and a carboxylic acid moiety at the 6-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The pyrazolopyrimidine scaffold is particularly interesting because it can form hydrogen bonds and π-stacking interactions, which are crucial for binding to various biological targets.

Recent studies have highlighted the potential of 7-methyl-2-oxo-1,2-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic Acid in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the compound effectively inhibits viral replication by interfering with key viral enzymes and pathways.

In addition to its antiviral properties, 7-methyl-2-oxo-1,2-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic Acid has shown promising anticancer activity. A study conducted by a team of researchers from the National Cancer Institute demonstrated that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 7-methyl-2-oxo-1,2-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic Acid have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for further development as an oral therapeutic agent. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier have been confirmed through in vitro and in vivo experiments.

In terms of safety and toxicity, preliminary studies indicate that 7-methyl-2-oxo-1,2-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic Acid has a low toxicity profile at therapeutic concentrations. However, further preclinical and clinical studies are necessary to fully evaluate its safety and efficacy in humans. Current research efforts are focused on optimizing the compound's structure to enhance its potency and reduce potential side effects.

The synthesis of 7-methyl-2-oxo-1,2-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic Acid has been extensively studied and optimized to improve yield and purity. Various synthetic routes have been reported in the literature, including multistep processes involving condensation reactions and cyclizations. These synthetic methods provide chemists with flexible options for large-scale production and structural modifications.

In conclusion, 7-methyl-2-oxo-1,2-dihydropyrazolo[1,5-a]pyrimidine-6-carboxylic Acid (CAS No. 329207-48-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development as a therapeutic agent. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses.